Cas no 19241-39-5 (2-Bromo-4-methylphenyl Isothiocyanate)

• Product Name: 2-Bromo-4-methylphenyl Isothiocyanate
• CAS No: 19241-39-5
• MF: C₈H₆BrNS
• MW: 228.108939647675
• MDL: MFCD00041040
• CID: 88057
• PubChem ID: 140506
• Update Time: 2025-05-22

2-Bromo-4-methylphenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methylisothiocyanatobenzene
• 2-Bromo-4-methylphenyl isothiocyanate
• 2-bromo-1-isothiocyanato-4-methylbenzene
• 2-Brom-4-methyl-phenylisothiocyanat
• 2-Brom-4-methyl-phenylsenfoel
• OR3062
• 2-Bromo-4-methylphenyl isothiocyate, 99%
• A813577
• AKOS000212304
• 19241-39-5
• DQXSCOWMTPPFCJ-UHFFFAOYSA-N
• MFCD00041040
• DTXSID80172835
• FT-0611463
• 2,3,6,7-TETRAHYDROBENZO[1,2-B:4,5-B]DIFURAN
• 2-Bromo-1-isothiocyanato-4-methylbenzene #
• Benzene,2-bromo-1-isothiocyanato-4-methyl-
• AS-76053
• J-802067
• 2-bromanyl-1-isothiocyanato-4-methyl-benzene
• Benzene, 2-bromo-1-isothiocyanato-4-methyl-
• SCHEMBL1457461
• SY328555
• DTXCID6095326
• DB-020646
• 2-Bromo-4-methylphenyl Isothiocyanate

• MDL： MFCD00041040
• Inchi： 1S/C8H6BrNS/c1-6-2-3-8(10-5-11)7(9)4-6/h2-4H,1H3
• InChI Key： DQXSCOWMTPPFCJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=C1)N=C=S
• BRN： 2717454

Computed Properties

• Exact Mass: 226.94000
• Monoisotopic Mass: 226.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.52
• Boiling Point: 120 °C
• Flash Point: 119-120°C/0.5mm
• Refractive Index: 1.6680
• PSA: 44.45000
• LogP: 3.49180
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain

2-Bromo-4-methylphenyl Isothiocyanate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-Bromo-4-methylphenyl Isothiocyanate

Recent Advances in the Study of 2-Bromo-4-methylphenyl Isothiocyanate (CAS: 19241-39-5) and Its Applications in Chemical Biology and Medicine

2-Bromo-4-methylphenyl isothiocyanate (CAS: 19241-39-5) is a specialized chemical compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its isothiocyanate functional group and bromo-methyl substitution, serves as a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutics targeting various diseases, including cancer and infectious diseases. The unique reactivity of the isothiocyanate group allows for the formation of covalent bonds with biological targets, making it a valuable tool for probing protein function and designing irreversible inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-Bromo-4-methylphenyl isothiocyanate as a key intermediate in the synthesis of small-molecule inhibitors targeting the ubiquitin-proteasome pathway. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against proteasome-associated deubiquitinases (DUBs), which are implicated in cancer progression. The researchers employed a combination of molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the bromo-methyl moiety enhances target engagement through hydrophobic interactions. These findings underscore the potential of 2-Bromo-4-methylphenyl isothiocyanate as a scaffold for developing next-generation anticancer agents.

Another notable application of 2-Bromo-4-methylphenyl isothiocyanate was reported in a 2022 ACS Chemical Biology article, where it was utilized as a chemical probe to study protein cysteine residues. The isothiocyanate group selectively reacts with thiol groups in cysteine, enabling the identification and characterization of reactive cysteines in complex proteomes. This approach, termed "chemoproteomics," has provided insights into the functional roles of cysteine residues in disease-related proteins. The study highlighted the compound's utility in mapping druggable cysteines, paving the way for the discovery of covalent drugs with improved selectivity and efficacy.

Beyond its applications in drug discovery, 2-Bromo-4-methylphenyl isothiocyanate has also been explored in materials science. A 2023 Chemical Communications paper described its use in the synthesis of functionalized polymers with tunable properties. The bromo-methyl group facilitated post-polymerization modifications, enabling the incorporation of bioactive ligands for targeted drug delivery systems. This interdisciplinary approach demonstrates the compound's versatility and its potential to bridge the gap between chemistry and biology.

In conclusion, recent research on 2-Bromo-4-methylphenyl isothiocyanate (CAS: 19241-39-5) has highlighted its multifaceted role in chemical biology and medicine. From its use as a scaffold for anticancer agents to its application in chemoproteomics and materials science, this compound continues to inspire innovative solutions to complex biomedical challenges. Future studies are expected to further expand its utility, particularly in the development of covalent inhibitors and functional materials. As the field advances, 2-Bromo-4-methylphenyl isothiocyanate is poised to remain a cornerstone of interdisciplinary research in the chemical and life sciences.